67-71-0

Methylsulfonylmethane

In Stock

• CAS RN:
• 67-71-0

• Formula:
• C2H6O2S

• InChI:
• InChI=1S/C2H6O2S/c1-5(2,3)4/h1-2H3

• InChIKey:
• HHVIBTZHLRERCL-UHFFFAOYSA-N

• Dimethyl sulfone is an analytical reference standard that is structurally categorized as an organic sulfur derivative. It is a natural oxidized form of DMSO and has been described to have anti-inflammatory and analgesic properties. Dimethyl sulfone is commonly found as an adulterant in methamphetamine samples. This product is intended for research and forensic applications.
  Methylsulfonylmethane is the oxidized form of dimethyl sulfoxide, generally occurring in green plants, fruits and vegetables. Methylsulfonylmethane can find applications as a solvent to dissolve a wide range of solutes and is also generally used for high temperature reactions. It exhibits pharmacological properties and is reported to reduce peripheral pain, inflammation and arthritis condition.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manu...

2-amino-1-(4-chlorophenyl)ethanone Hydrochloride

In Stock

• CAS RN:
• 5467-71-0

• Formula:
• C8H9Cl2NO

• InChI:
• InChI=1S/C8H8ClNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4H,5,10H2;1H

• InChIKey:
• OVKMQHKVUWBLSV-UHFFFAOYSA-N

• 2-amino-1-(4-chlorophenyl)ethanone Hydrochloride is a useful research compound. Its molecular formula is C8H9Cl2NO and its molecular weight is 206.07 g/mol. The purity is usually 95%.

Streptonicozid

• CAS RN:
• 5667-71-0

• Formula:
• C54H94N20O36S3

• InChI:
• InChI=1S/2C27H44N10O12.3H2O4S/c2*1-9-27(45,8-34-37-22(44)10-3-5-33-6-4-10)21(49-23-14(32-2)18(42)15(39)11(7-38)47-23)24(46-9)48-20-13(36-26(30)31)16(40)12(35-25(28)29)17(41)19(20)43;3*1-5(2,3)4/h2*3-6,8-9,11-21,23-24,32,38-43,45H,7H2,1-2H3,(H,37,44)(H4,28,29,35)(H4,30,31,36);3*(H2,1,2,3,4)/b2*34-8+;;;

• InChIKey:
• OIOSFHRAQVHZRE-WMICZLFDSA-N

• Streptonicozid, also known as Streptonicozid, is a useful research compound. Its molecular formula is C54H94N20O36S3 and its molecular weight is 1695.6 g/mol. The purity is usually 95%.

6-Methylimidazo[1,2-A]pyrimidine

Usually In Stock

• CAS RN:
• 39567-71-0

• Formula:
• C7H7N3

• InChI:
• InChI=1S/C7H7N3/c1-6-4-9-7-8-2-3-10(7)5-6/h2-5H,1H3

• InChIKey:
• ZDRYVAVKBAIDKJ-UHFFFAOYSA-N

• 6-Methylimidazo[1,2-A]pyrimidine is a useful research compound. Its molecular formula is C7H7N3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

Methyl 4-hydroxy-1-methylpiperidine-4-carboxylate

In Stock

• CAS RN:
• 21667-71-0

• Formula:
• C8H15NO3

• InChI:
• InChI=1S/C8H15NO3/c1-9-5-3-8(11,4-6-9)7(10)12-2/h11H,3-6H2,1-2H3

• InChIKey:
• TWKGNGYMVZKLCJ-UHFFFAOYSA-N

• Methyl 4-hydroxy-1-methylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C8H15NO3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.

Copper iodide (CuI2)

Usually In Stock

• CAS RN:
• 13767-71-0

• Formula:
• CuI2

• InChI:
• InChI=1S/Cu.2HI/h;2*1H/q+2;;/p-2

• InChIKey:
• GBRBMTNGQBKBQE-UHFFFAOYSA-L

• Copper iodide (CuI2) is a useful research compound. Its molecular formula is CuI2 and its molecular weight is 317.35 g/mol. The purity is usually 95%.

Zirconium-95

• CAS RN:
• 13967-71-0

• Formula:
• Z

• InChI:
• InChI=1S/Zr/i1+4

• InChIKey:
• QCWXUUIWCKQGHC-RNFDNDRNSA-N

• Zirconium-95, also known as Zirconium-95, is a useful research compound. Its molecular formula is Zr and its molecular weight is 94.90804 g/mol. The purity is usually 95%.

Methyl 2,3,4-tri-O-benzoyl-D-glucopyranuronate

In Stock

• CAS RN:
• 50767-71-0

• Formula:
• C₂₈H₂₄O₁₀

• InChI:
• InChI=1S/C28H24O10/c1-34-27(32)22-20(35-24(29)17-11-5-2-6-12-17)21(36-25(30)18-13-7-3-8-14-18)23(28(33)38-22)37-26(31)19-15-9-4-10-16-19/h2-16,20-23,28,33H,1H3/t20-,21-,22-,23+,28?/m0/s1

• InChIKey:
• QGJKDUIQLRJYBH-LYKLCEDHSA-N

• Methyl 2,3,4-tri-O-benzoyl-D-glucopyranuronate, also known as Methyl 2,3,4-tri-O-benzoyl-D-glucopyranuronate, is a useful research compound. Its molecular formula is C₂₈H₂₄O₁₀ and its molecular weight is 520.5 g/mol. The purity is usually 95%.

1-(4-Chlorophenyl)-2-[[5-[2-[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone

In Stock

• CAS RN:
• 500267-71-0

• Formula:
• C34H26Cl2N6O2S2

• InChI:
• InChI=1S/C34H26Cl2N6O2S2/c35-25-15-11-23(12-16-25)29(43)21-45-33-39-37-31(41(33)27-7-3-1-4-8-27)19-20-32-38-40-34(42(32)28-9-5-2-6-10-28)46-22-30(44)24-13-17-26(36)18-14-24/h1-18H,19-22H2

• InChIKey:
• IQWCXVCUZHPVFU-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)-2-[[5-[2-[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone is a useful research compound. Its molecular formula is C34H26Cl2N6O2S2 and its molecular weight is 685.64. The purity is usually 95%.

Cyclopropanecarboxylic acid, 1-[(2-amino-1-oxopropyl)amino]-, ethyl ester, (S)-(9CI)

• CAS RN:
• 181467-71-0

• Formula:
• C9H16N2O3

• InChI:
• InChI=1S/C9H16N2O3/c1-3-14-8(13)9(4-5-9)11-7(12)6(2)10/h6H,3-5,10H2,1-2H3,(H,11,12)/t6-/m0/s1

• InChIKey:
• KDFDUSJICVFMSO-LURJTMIESA-N

• Cyclopropanecarboxylic acid, 1-[(2-amino-1-oxopropyl)amino]-, ethyl ester, (S)-(9CI), also known as Cyclopropanecarboxylic acid, 1-[(2-amino-1-oxopropyl)amino]-, ethyl ester, (S)-(9CI), is a useful research compound. Its molecular formula is C9H16N2O3 and its molecular weight is 200.23 g/mol. The purity is usually 95%.

N-(4,5-dihydrothiazol-2-yl)-2-((5-(2-(4-methoxyphenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 393567-71-0

• Formula:
• C16H17N5O3S3

• InChI:
• InChI=1S/C16H17N5O3S3/c1-24-11-4-2-10(3-5-11)8-12(22)18-15-20-21-16(27-15)26-9-13(23)19-14-17-6-7-25-14/h2-5H,6-9H2,1H3,(H,17,19,23)(H,18,20,22)

• InChIKey:
• YXAAWCMTCKRIER-UHFFFAOYSA-N

• N-(4,5-dihydrothiazol-2-yl)-2-((5-(2-(4-methoxyphenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H17N5O3S3 and its molecular weight is 423.52. The purity is usually 95%.

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 869067-71-0

• Formula:
• C14H17N5O4S

• InChI:
• InChI=1S/C14H17N5O4S/c1-8-13(21)19(15)14(18-17-8)24-7-12(20)16-10-5-4-9(22-2)6-11(10)23-3/h4-6H,7,15H2,1-3H3,(H,16,20)

• InChIKey:
• VDSQWQMGRFWSQM-UHFFFAOYSA-N

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C14H17N5O4S and its molecular weight is 351.38. The purity is usually 95%.

3',5'-Difluoro-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898767-71-0

• Formula:
• C15H11F3O

• InChI:
• InChI=1S/C15H11F3O/c16-12-3-1-2-10(6-12)4-5-15(19)11-7-13(17)9-14(18)8-11/h1-3,6-9H,4-5H2

• InChIKey:
• PITSGHDZHAUQIL-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H11F3O and its molecular weight is 264.24 g/mol. The purity is usually 95%.

4-fluoro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

In Stock

• CAS RN:
• 893967-71-0

• Formula:
• C18H12FN3OS

• InChI:
• InChI=1S/C18H12FN3OS/c19-14-6-4-12(5-7-14)17(23)20-15-3-1-2-13(10-15)16-11-22-8-9-24-18(22)21-16/h1-11H,(H,20,23)

• InChIKey:
• DQQBHDDOMWUKDU-UHFFFAOYSA-N

• 4-fluoro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C18H12FN3OS and its molecular weight is 337.37. The purity is usually 95%.

5-((4-(3-Chlorophenyl)piperazin-1-yl)(m-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898367-71-0

• Formula:
• C24H26ClN5OS

• InChI:
• InChI=1S/C24H26ClN5OS/c1-3-20-26-24-30(27-20)23(31)22(32-24)21(17-7-4-6-16(2)14-17)29-12-10-28(11-13-29)19-9-5-8-18(25)15-19/h4-9,14-15,21,31H,3,10-13H2,1-2H3

• InChIKey:
• IDPCXMIKSDDCER-UHFFFAOYSA-N

• 5-((4-(3-Chlorophenyl)piperazin-1-yl)(m-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H26ClN5OS and its molecular weight is 468.02. The purity is usually 95%.

N-((5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 903267-71-0

• Formula:
• C22H18N4O3S

• InChI:
• InChI=1S/C22H18N4O3S/c27-19(24-18-12-6-10-15-7-4-5-11-17(15)18)14-30-22-26-25-20(29-22)13-23-21(28)16-8-2-1-3-9-16/h1-12H,13-14H2,(H,23,28)(H,24,27)

• InChIKey:
• NJXONXUBKASLPX-UHFFFAOYSA-N

• N-((5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C22H18N4O3S and its molecular weight is 418.47. The purity is usually 95%.

N-[4-[[1-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-yl]amino]phenyl]acetamide

In Stock

• CAS RN:
• 903867-71-0

• Formula:
• C21H20N6O

• InChI:
• InChI=1S/C21H20N6O/c1-14-3-5-16(6-4-14)12-27-21-19(11-24-27)20(22-13-23-21)26-18-9-7-17(8-10-18)25-15(2)28/h3-11,13H,12H2,1-2H3,(H,25,28)(H,22,23,26)

• InChIKey:
• CPZQGYYOCNIXTB-UHFFFAOYSA-N

• N-[4-[[1-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-yl]amino]phenyl]acetamide is a useful research compound. Its molecular formula is C21H20N6O and its molecular weight is 372.432. The purity is usually 95%.

Sch 58053 Benzyl Ether

In Stock

• CAS RN:
• 194367-71-0

• Formula:
• C33H29ClFNO3

• InChI:
• InChI=1S/C33H29ClFNO3/c34-26-10-8-25(9-11-26)33(38)20-18-32(19-21-33)30(36(31(32)37)28-14-12-27(35)13-15-28)24-6-16-29(17-7-24)39-22-23-4-2-1-3-5-23/h1-17,30,38H,18-22H2/t30-,32?,33?/m1/s1

• InChIKey:
• FPSNEPSQCDBZPG-WUKUHOFLSA-N

• Sch 58053 Benzyl Ether, also known as Sch 58053 Benzyl Ether, is a useful research compound. Its molecular formula is C33H29ClFNO3 and its molecular weight is 542 g/mol. The purity is usually 95%.

N-cyclopentyl-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014067-71-0

• Formula:
• C13H21N3O2

• InChI:
• InChI=1S/C13H21N3O2/c1-3-16-9-11(13(15-16)18-4-2)12(17)14-10-7-5-6-8-10/h9-10H,3-8H2,1-2H3,(H,14,17)

• InChIKey:
• DFKDVCRSEGYRNZ-UHFFFAOYSA-N

• N-cyclopentyl-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C13H21N3O2 and its molecular weight is 251.33. The purity is usually 95%.

1-(3-Aminopyrrolidin-1-yl)-2-(pyridin-4-ylsulfanyl)ethan-1-one

In Stock

• CAS RN:
• 1551867-71-0

• Formula:
• C11H15N3OS

• InChI:
• InChI=1S/C11H15N3OS/c12-9-3-6-14(7-9)11(15)8-16-10-1-4-13-5-2-10/h1-2,4-5,9H,3,6-8,12H2

• InChIKey:
• AGCUBFMEMKXUDW-UHFFFAOYSA-N

• 1-(3-Aminopyrrolidin-1-yl)-2-(pyridin-4-ylsulfanyl)ethan-1-one is a useful research compound. Its molecular formula is C11H15N3OS and its molecular weight is 237.32 g/mol. The purity is usually 95%.

4-(2,6-Dimethylbenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187167-71-0

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-10-5-4-6-11(2)14(10)15(17)13-7-8-16-12(3)9-13/h4-9H,1-3H3

• InChIKey:
• XSIDGMANAZORFM-UHFFFAOYSA-N

• 4-(2,6-Dimethylbenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

4-Methyl-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 1001567-71-0

• Formula:
• C8H8F3N5S

• InChI:
• InChI=1S/C8H8F3N5S/c1-15-6(12-13-7(15)17)4-3-5(8(9,10)11)14-16(4)2/h3H,1-2H3,(H,13,17)

• InChIKey:
• BOMZGKVMGIOOBS-UHFFFAOYSA-N

• 4-Methyl-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C8H8F3N5S and its molecular weight is 263.25 g/mol. The purity is usually 95%.

N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 1797267-71-0

• Formula:
• C18H13N5O4

• InChI:
• InChI=1S/C18H13N5O4/c24-15-8-7-13(21-22-15)18(25)19-12-5-2-1-4-11(12)10-16-20-17(23-27-16)14-6-3-9-26-14/h1-9H,10H2,(H,19,25)(H,22,24)

• InChIKey:
• DSMUJAULUKHLHO-UHFFFAOYSA-N

• N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H13N5O4 and its molecular weight is 363.333. The purity is usually 95%.

ethyl 4-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-4-oxobutanoate

In Stock

• CAS RN:
• 1797867-71-0

• Formula:
• C18H21N3O5

• InChI:
• InChI=1S/C18H21N3O5/c1-2-24-18(23)8-7-17(22)20-13-9-19-21(10-13)11-14-12-25-15-5-3-4-6-16(15)26-14/h3-6,9-10,14H,2,7-8,11-12H2,1H3,(H,20,22)

• InChIKey:
• XHHNNVPJUKXMQD-UHFFFAOYSA-N

• Ethyl 4-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-4-oxobutanoate is a useful research compound. Its molecular formula is C18H21N3O5 and its molecular weight is 359.382. The purity is usually 95%.

N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-fluoro-2-methoxybenzenesulfonamide

In Stock

• CAS RN:
• 1904367-71-0

• Formula:
• C16H15FN4O5S

• InChI:
• InChI=1S/C16H15FN4O5S/c1-24-12-5-4-10(17)6-14(12)27(22,23)18-8-15-19-16(21-26-15)11-7-13(25-20-11)9-2-3-9/h4-7,9,18H,2-3,8H2,1H3

• InChIKey:
• YFTFNCRYLIEIMN-UHFFFAOYSA-N

• N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-fluoro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C16H15FN4O5S and its molecular weight is 394.38. The purity is usually 95%.

4-Bromothiophene-3-sulfinic acid

Usually In Stock

• CAS RN:
• 2138167-71-0

• Formula:
• C4H3BrO2S2

• InChI:
• InChI=1S/C4H3BrO2S2/c5-3-1-8-2-4(3)9(6)7/h1-2H,(H,6,7)

• InChIKey:
• GSELNKUGCWRJCB-UHFFFAOYSA-N

• 4-Bromothiophene-3-sulfinic acid is a useful research compound. Its molecular formula is C4H3BrO2S2 and its molecular weight is 227.09. The purity is usually 95%.

2-Amino-1-(4-chlorophenyl)ethanone

• CAS RN:
• 5467-71-0; 7644-03-3

• Formula:
• C8H8ClNO

• InChI:
• InChI=1S/C8H8ClNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5,10H2

• InChIKey:
• KIFWACLIANOVDG-UHFFFAOYSA-N

• 2-Amino-1-(4-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61. The purity is usually 95%.